Cas no 2138169-98-7 (5-fluoropiperidin-3-ol hydrochloride)

• Product Name: 5-fluoropiperidin-3-ol hydrochloride
• CAS No: 2138169-98-7
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD31421506
• CID: 5183958
• Update Time: 2025-06-07

5-fluoropiperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 5-fluoro-, hydrochloride (1:1)
• 5-fluoropiperidin-3-ol hydrochloride

• MDL： MFCD31421506
• Inchi： 1S/C5H10FNO.ClH/c6-4-1-5(8)3-7-2-4;/h4-5,7-8H,1-3H2;1H
• InChI Key： QMKBDNDYFMTBHH-UHFFFAOYSA-N
• SMILES： FC1CNCC(O)C1.Cl

Additional information on 5-fluoropiperidin-3-ol hydrochloride

Introduction to 5-fluoropiperidin-3-ol hydrochloride (CAS No: 2138169-98-7)

5-fluoropiperidin-3-ol hydrochloride, with the chemical formula C₆H₁₀FNO·HCl, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of bioactive molecules. The presence of a fluorine atom at the 5-position and an hydroxyl group at the 3-position imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry.

The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various chemical reactions and biological assays. Over recent years, advancements in synthetic methodologies have enabled more efficient production processes for 5-fluoropiperidin-3-ol hydrochloride, allowing for greater accessibility to researchers and pharmaceutical companies.

In the realm of drug discovery, 5-fluoropiperidin-3-ol hydrochloride has been explored as a key building block in the development of novel therapeutic agents. Its structural features make it particularly useful in designing small molecules that interact with biological targets such as enzymes and receptors. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of derived compounds.

Recent studies have highlighted the potential of 5-fluoropiperidin-3-ol hydrochloride in the development of treatments for neurological disorders. Researchers have identified its utility in synthesizing compounds that exhibit inhibitory effects on neurotransmitter receptors, which could lead to new therapies for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group at the 3-position also provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

The compound's significance extends beyond neurological applications. It has been investigated in the context of antiviral and anticancer drug development. The unique electronic environment created by the fluorine substituent has been shown to enhance binding interactions with viral proteases and kinases, making 5-fluoropiperidin-3-ol hydrochloride a promising candidate for synthesizing antiviral agents. Similarly, its structural framework has been leveraged in designing inhibitors that target cancer-related enzymes, contributing to the development of novel chemotherapeutic strategies.

The synthesis of 5-fluoropiperidin-3-ol hydrochloride involves multi-step organic transformations, often starting from readily available precursors such as piperidine derivatives. Modern synthetic approaches have focused on improving yields and reducing environmental impact through greener chemistry principles. Catalytic methods and solvent-free reactions have been explored to enhance efficiency while minimizing waste generation.

In conclusion, 5-fluoropiperidin-3-ol hydrochloride (CAS No: 2138169-98-7) represents a critical compound in pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.